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Compound of Interest

3-(Bromomethyl)-2-
Compound Name:
chlorothiophene

cat. No.: B1366730

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and logistical plans for handling 3-(Bromomethyl)-2-
chlorothiophene in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe handling and disposal of this chemical.

Chemical and Physical Properties

Property Value
Molecular Formula CsHaBrCIS[1][2]
Molecular Weight 211.51 g/mol [2]
Appearance Liquid[1]

CAS Number 40032-81-3[2]
Boiling Point 225.062°C[3]
Density 1.757g/mL][3]

Hazard Identification and GHS Classification

3-(Bromomethyl)-2-chlorothiophene is a hazardous substance requiring careful handling.
The GHS classification indicates multiple health risks.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage|2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]

Signal Word: Danger[2]

Primary Hazards: Corrosive, Irritant[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.
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PPE Category

Specific Requirements

Rationale

Hand Protection

Chemical-resistant gloves
(Neoprene or Butyl Rubber
recommended). Nitrile gloves
may be used for incidental
contact but should be changed
immediately upon

contamination.[4][5]

Protects against skin contact,
as the substance is harmful

and causes skin irritation.[2]

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when

there is a risk of splashing.[4]

Prevents serious eye damage.

[2]

Skin and Body Protection

A flame-resistant lab coat (e.qg.,
Nomex®) or a chemical-
resistant apron over a cotton-
based lab coat.[4] Closed-toe

shoes are required.[4]

Protects against skin

absorption and irritation.[2]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
[6] If a fume hood is not
available or insufficient, a
respirator with an appropriate
cartridge for organic vapors

and halogens should be used.

[4]

Prevents inhalation, as the
substance is harmful if inhaled.
(2]

Experimental Workflow and Handling Protocol

The following workflow ensures a systematic and safe approach to handling 3-

(Bromomethyl)-2-chlorothiophene.
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Safe Handling Workflow for 3-(Bromomethyl)-2-chlorothiophene
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Safe Handling Workflow
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Step-by-Step Handling Procedure:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

[¢]

Put on all required personal protective equipment as detailed in the table above.

[e]

Ensure the chemical fume hood is functioning correctly.

o

Have a spill kit readily available, containing an inert absorbent material (e.g., sand,
vermiculite).[6]

e Handling:

o Conduct all work with 3-(Bromomethyl)-2-chlorothiophene inside a certified chemical
fume hood.[6]

o Ground all equipment to prevent static discharge.[7]
o Use spark-proof tools.[7]
o Avoid contact with skin, eyes, and clothing.[6]
o Do not eat, drink, or smoke in the work area.[8]
e Spill Response:
o In case of a spill, evacuate the area and alert others.
o Wearing appropriate PPE, contain the spill with an inert absorbent material.[6]
o Collect the absorbed material into a sealed container for hazardous waste disposal.[6]

o Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[6]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[6]

Immediately flush eyes with plenty of water for

at least 20 minutes, lifting upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[6]

Storage and Disposal Plan

Proper storage and disposal are critical to laboratory safety and environmental protection.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://static.cymitquimica.com/products/10/pdf/sds-F603174.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F603174.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F603174.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F603174.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Storage and Disposal Logistics

Storage Disposal
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Storage and Disposal Plan

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from heat, sparks, and open flames.[7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Store in a locked cabinet or a restricted-access area.[8]
Disposal:

» Dispose of unused material and contaminated waste in a designated, labeled, and sealed
container for halogenated organic waste.

» All disposals must be handled by a licensed waste disposal company.[6]

e Do not dispose of down the drain or into the environment.[6]
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» Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste before the container is disposed of.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. 3-(Bromomethyl)-2-chlorothiophene | C5H4BrCIS | CID 10932747 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. 3-(Bromomethyl)-2-chlorothiophene [myskinrecipes.com]

e 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 5. research.arizona.edu [research.arizona.edu]

e 6. static.cymitquimica.com [static.cymitquimica.com]
e 7. fishersci.com [fishersci.com]

e 8. synquestlabs.com [synquestlabs.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
(Bromomethyl)-2-chlorothiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1366730#personal-protective-equipment-for-
handling-3-bromomethyl-2-chlorothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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